4-Oxohex-2-enedioate
Overview
Description
Maleylacetic acid, also known as maleylacetate or 4-oxohex-2-enedioate, belongs to the class of organic compounds known as medium-chain keto acids and derivatives. These are keto acids with a 6 to 12 carbon atoms long side chain. Maleylacetic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Maleylacetic acid exists in all eukaryotes, ranging from yeast to humans.
Maleylacetic acid is a 4-oxohex-2-enedioic acid with a Z-configuration. It has a role as a bacterial xenobiotic metabolite. It is a conjugate acid of a maleylacetate.
Scientific Research Applications
1. Enaminones and Anticonvulsant Activity
Enaminones, including derivatives of 4-Oxohex-2-enedioate, have been evaluated for their anticonvulsant activities. Studies like the one conducted by Scott et al. (1993) investigated compounds like methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate for their potential in treating seizures using the amygdala kindling model in rats. This research supports the development of safer alternatives for antiepileptic drugs (Scott et al., 1993).
2. Metabolism in Bacterial Degradation
Bayly and Dagley (1969) found that certain Pseudomonas species convert the meta ring-fission product of 4-methylcatechol into 2-oxohex-4-enoic acid. This discovery is significant in understanding the bacterial degradation pathways of complex organic compounds (Bayly & Dagley, 1969).
3. Synthesis of Hexanedioic Acid
The use of sulfuric acid as an oxidant to convert cyclohexanol to hexanedioic acid was explored by Chu (2000). This method offers an efficient and environmentally friendly approach for producing hexanedioic acid, a compound closely related to this compound (Chu, 2000).
4. Volatile Secretions in Insects
Sanda et al. (2012) identified (E)-4-oxohex-2-enal, closely related to this compound, as a major component in the secretions of the European stink bug Graphosoma lineatum. This research provides insights into the chemical ecology and communication mechanisms of stink bugs (Sanda et al., 2012).
5. Drug Discovery Platforms
Oikawa, Takeda, and Sasaki (2005) discussed the use of 2-Oxo-1,2-ethylenedioxy (2-OED) functionality, related to this compound, in creating platforms for discovering drug-like small molecules. This approach has implications in the development of new pharmaceuticals (Oikawa, Takeda, & Sasaki, 2005).
properties
CAS RN |
24740-88-3 |
|---|---|
Molecular Formula |
C6H6O5 |
Molecular Weight |
158.11 g/mol |
IUPAC Name |
(Z)-4-oxohex-2-enedioic acid |
InChI |
InChI=1S/C6H6O5/c7-4(3-6(10)11)1-2-5(8)9/h1-2H,3H2,(H,8,9)(H,10,11)/b2-1- |
InChI Key |
SOXXPQLIZIPMIZ-UPHRSURJSA-N |
Isomeric SMILES |
C(C(=O)/C=C\C(=O)O)C(=O)O |
SMILES |
C(C(=O)C=CC(=O)O)C(=O)O |
Canonical SMILES |
C(C(=O)C=CC(=O)O)C(=O)O |
synonyms |
maleoylacetic acid maleylacetate |
Origin of Product |
United States |
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